Cas no 933252-06-3 (N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 933252-06-3
• MF: C₂₀H₁₅FN₂O₄
• MW: 366.342508554459
• CID: 5499143
• Update Time: 2025-06-08

N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-1,3-benzodioxol-5-yl-1-[(3-fluorophenyl)methyl]-1,2-dihydro-2-oxo-
• N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H15FN2O4/c21-14-4-1-3-13(9-14)11-23-8-2-5-16(20(23)25)19(24)22-15-6-7-17-18(10-15)27-12-26-17/h1-10H,11-12H2,(H,22,24)
• InChI Key： JVLOVPPVGCZSRW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=CC=C2OCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS 933252-06-3)

The compound N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 933252-06-3, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique combination of a benzodioxole moiety, a fluorophenyl group, and a dihydropyridine core makes it a compelling subject for researchers exploring novel therapeutic agents. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries and industry interests.

From a structural perspective, N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits a hybrid architecture that integrates multiple pharmacophores. The benzodioxol-5-yl group is known for its bioisosteric properties, often enhancing metabolic stability and bioavailability in drug candidates. Meanwhile, the 3-fluorophenyl substituent introduces electronic effects that can influence binding affinity to target proteins. The 2-oxo-1,2-dihydropyridine scaffold is particularly noteworthy, as it appears in several FDA-approved drugs, underscoring its pharmacological relevance.

Recent studies have highlighted the potential of CAS 933252-06-3 in modulating enzymatic activity, particularly in the context of kinase inhibition. Kinases remain a hot topic in drug development, with researchers actively investigating small-molecule inhibitors for conditions ranging from oncology to inflammatory diseases. The presence of the fluorophenyl group in this compound suggests possible interactions with ATP-binding pockets, a feature that aligns with current trends in kinase inhibitor design. This has led to increased searches for "fluorinated kinase inhibitors" and "benzodioxole derivatives in drug discovery," reflecting growing scientific curiosity.

Synthetic accessibility is another area of interest for N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. Organic chemists have explored various routes to construct its molecular framework, with particular focus on the formation of the dihydropyridine-2-one ring system. Modern synthetic approaches often employ transition metal-catalyzed couplings or multicomponent reactions, topics that frequently appear in literature searches related to "heterocyclic compound synthesis." The incorporation of fluorine, a strategy known as "fluorine scanning," has become a prevalent tactic in medicinal chemistry to optimize compound properties.

Beyond its chemical attributes, 933252-06-3 has shown promise in preliminary biological evaluations. While detailed pharmacological data remains proprietary in many cases, the structural features suggest potential interactions with central nervous system targets. This aligns with current research trends exploring "neuroactive small molecules" and "blood-brain barrier permeable compounds." The benzodioxole component, in particular, is recognized for its presence in various CNS-active drugs, making it a subject of frequent investigation in neuropharmacology circles.

From a drug development perspective, the physicochemical properties of N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide warrant careful consideration. Computational models predict moderate lipophilicity, suggesting potential for oral bioavailability. The fluorine atom not only influences electronic characteristics but may also impact metabolic stability—a crucial factor in drug design that frequently appears in searches for "fluorine in medicinal chemistry." These aspects make the compound particularly interesting for researchers investigating structure-activity relationships in lead optimization programs.

The scientific community's interest in CAS 933252-06-3 extends to its potential as a chemical probe. With increasing emphasis on target validation in drug discovery, well-characterized small molecules like this serve as valuable tools for biological studies. This aligns with frequent search queries about "chemical probes for target identification" and "small molecule modulators." The compound's structural complexity offers multiple points for derivatization, enabling the generation of analog libraries for comprehensive biological screening.

Environmental and safety considerations for N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under typical circumstances, proper personal protective equipment is recommended during experimental work. These precautions mirror general laboratory safety guidelines that frequently appear in searches related to "safe handling of research chemicals."

Looking ahead, 933252-06-3 represents an intriguing case study in contemporary medicinal chemistry. Its structural features encapsulate several modern drug design principles, including strategic fluorine incorporation, privileged heterocycle utilization, and balanced physicochemical properties. As research continues to explore its full potential, this compound serves as a valuable example for discussions on "rational drug design strategies" and "molecular optimization techniques"—topics that consistently rank high in scientific literature searches.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS 933252-06-3) stands as a compelling subject for multiple research domains. Its intricate architecture, combined with promising biological potential, positions it as a molecule of significant interest in pharmaceutical development. The compound's relevance to current trends in fluorinated therapeutics, kinase research, and CNS drug discovery ensures its continued prominence in scientific discourse and literature searches for years to come.